Cas no 903510-64-5 ((E)-2-Cyclopropylvinylboronic acid)

• Product Name: (E)-2-Cyclopropylvinylboronic acid
• CAS No: 903510-64-5
• MF: C₅H₉BO₂
• MW: 111.934761762619
• MDL: MFCD06202453
• CID: 1037063
• PubChem ID: 55255088
• Update Time: 2025-05-20

(E)-2-Cyclopropylvinylboronic acid Chemical and Physical Properties

Names and Identifiers

• (E)-(2-Cyclopropylvinyl)boronic acid
• G-KG
• (2-cyclopropylethenyl)boronic acid
• (E)-2-Cyclopropylvinylboronic acid, containing 50% water
• SCHEMBL12484490
• (2-Cyclopropylvinyl)boronic acid
• 903510-64-5
• (E)-(2-Cyclopropylvinyl)boronicacid
• DTXSID20717002
• AKOS006292196
• BS-33089
• EN300-216162
• (E)-2-Cyclopropylvinylboronic acid
• EN300-1722098
• CS-0175292
• SCHEMBL12484485
• [(1E)-2-cyclopropylethenyl]boronic acid
• [(E)-2-CYCLOPROPYLETHENYL]BORONIC ACID
• G64413
• MFCD06202453

• MDL： MFCD06202453
• Inchi： 1S/C5H9BO2/c7-6(8)4-3-5-1-2-5/h3-5,7-8H,1-2H2/b4-3+
• InChI Key： CXOVKAPKXOICSX-ONEGZZNKSA-N
• SMILES： OB(/C=C/C1CC1)O

Computed Properties

• Exact Mass: 112.07000
• Monoisotopic Mass: 112.0695597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: -0.03540

Additional information on (E)-2-Cyclopropylvinylboronic acid

Comprehensive Overview of (E)-2-Cyclopropylvinylboronic Acid (CAS No. 903510-64-5)

(E)-2-Cyclopropylvinylboronic acid (CAS No. 903510-64-5) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of vinylboronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The cyclopropyl moiety in its structure enhances its reactivity and selectivity, making it a valuable building block for constructing complex molecules.

In recent years, the demand for (E)-2-Cyclopropylvinylboronic acid has surged due to its applications in drug discovery and agrochemical development. Researchers are particularly interested in its role in synthesizing biaryl compounds, which are prevalent in FDA-approved drugs. The compound's E-configuration ensures high stereoselectivity, a critical factor in designing enantiomerically pure pharmaceuticals. Additionally, its stability under mild conditions makes it a preferred choice for green chemistry initiatives, aligning with the global push for sustainable synthetic methodologies.

One of the most frequently searched questions regarding 903510-64-5 is its solubility and handling precautions. This compound is typically soluble in common organic solvents such as THF, DMSO, and dichloromethane, but its stability in aqueous solutions is limited. Users often inquire about its storage conditions, which recommend keeping it under an inert atmosphere at low temperatures to prevent degradation. These practical considerations are crucial for laboratories aiming to optimize its use in high-throughput screening or catalysis.

The pharmacological potential of (E)-2-Cyclopropylvinylboronic acid is another hot topic. Recent studies highlight its utility in developing kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. Its boronic acid group facilitates reversible interactions with biological targets, enhancing drug efficacy and reducing off-target effects. This property has spurred interest in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug design that leverages boronic acids for selective protein degradation.

From an industrial perspective, 903510-64-5 is gaining traction in the production of advanced materials, including OLEDs and conductive polymers. Its ability to form stable covalent bonds with aromatic systems makes it ideal for creating π-conjugated frameworks, which are essential for optoelectronic devices. As the demand for flexible electronics grows, the relevance of this compound in material science is expected to expand significantly.

In summary, (E)-2-Cyclopropylvinylboronic acid (CAS No. 903510-64-5) is a multifaceted compound with broad applications in medicinal chemistry, catalysis, and material engineering. Its unique structural features and reactivity profile position it as a key player in advancing cutting-edge research and industrial innovations. As scientific inquiries into its properties continue, this compound is poised to remain at the forefront of organic synthesis and drug development.